Cas no 58928-64-6 (Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester)
58928-64-6 structure
Product Name:Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester
CAS No:58928-64-6
MF:C10H16O3
MW:184.232243537903
CID:340422
PubChem ID:12292030
Update Time:2025-04-19
Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester
- ethyl 2-(1-methyl-2-oxocyclopentyl)acetate
- QQGRKXOXTHCAOY-UHFFFAOYSA-N
- FT-0759061
- DTXSID70485062
- 1-methyl-2-oxocyclopentane acetic acid ethyl ester
- SCHEMBL6821512
- ethyl (1-methyl-2-oxocyclopentyl)acetate
- 58928-64-6
-
- Inchi: 1S/C10H16O3/c1-3-13-9(12)7-10(2)6-4-5-8(10)11/h3-7H2,1-2H3
- InChI Key: QQGRKXOXTHCAOY-UHFFFAOYSA-N
- SMILES: O=C1CCCC1(C)CC(=O)OCC
Computed Properties
- Exact Mass: 184.10998
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
58928-64-6 (Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester) Related Products
- 24851-98-7(Methyl dihydrojasmonate)
- 158474-72-7(Prohydrojasmon racemate)
- 2832-10-2(Ethyl 4-acetyl-5-oxohexanoate)
- 18835-02-4(Ethyl 3-acetyl-4-oxopentanoate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 17094-34-7(Ethyl pivaloylacetate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 2630-39-9((-) Methyl Dihydrojasmonate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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